6-Oxohept-4-enal

• CAS No.: 88738-15-2
• Molecular Formula: C7H10O2
• Molecular Weight: 126.15 g/mol
• IUPAC Name: 6-oxohept-4-enal
• InChI: InChI=1S/C7H10O2/c1-7(9)5-3-2-4-6-8/h3,5-6H,2,4H2,1H3
• InChI Key: GKXYEPZYPUSEJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C=CCCC=O

Description

6-Oxohept-4-enal is an α,β-unsaturated aldehyde with a seven-carbon backbone featuring a ketone group at position 6 and a conjugated double bond at position 4. Such compounds are of interest in organic synthesis due to their reactivity, particularly in Michael addition and cyclization reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a comparative analysis based on functional groups, substituents, and reactivity:

Key Differences:

Functional Groups: 6-Oxohept-4-enal: Contains an aldehyde (-CHO) and a ketone (-C=O) group. Ethyl 6-methyl-4-oxohept-6-enoate: Features an ester (-COOEt) and a ketone (-C=O) group .

Substituents :

• The ethyl ester compound includes a methyl group at position 6 and an ethyl ester at position 4, whereas 6-Oxohept-4-enal lacks these substituents.

Double Bond Position :

• In 6-Oxohept-4-enal, the double bond is at position 4, conjugated to the aldehyde.
• In the ethyl ester analog, the double bond is at position 6, adjacent to the methyl group .

Molecular Properties: Property Ethyl 6-methyl-4-oxohept-6-enoate 6-Oxohept-4-enal (Hypothetical) Molecular Formula C₁₀H₁₄O₃ C₇H₁₀O₂ Molecular Weight 182.22 g/mol ~126.15 g/mol Functional Groups Ester, ketone Aldehyde, ketone Reactivity Ester hydrolysis, nucleophilic attack Aldehyde oxidation, conjugation

Research Findings:

• Ethyl 6-methyl-4-oxohept-6-enoate is likely more stable than 6-Oxohept-4-enal due to the electron-withdrawing ester group, which reduces electrophilicity at the carbonyl .
• The aldehyde group in 6-Oxohept-4-enal may confer higher reactivity in condensation reactions compared to the ester analog.

Limitations of Available Evidence

The provided sources lack direct data on 6-Oxohept-4-enal, necessitating reliance on structural analogs like ethyl 6-methyl-4-oxohept-6-enoate for comparison. Further experimental or computational studies would be required to validate physicochemical properties, synthesis routes, and applications of 6-Oxohept-4-enal.